1-((3-(6-Ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C16H17N5O3S/c1-2-23-13-6-5-11(8-17-13)15-20-14(24-21-15)10-19-16(22)18-9-12-4-3-7-25-12/h3-8H,2,9-10H2,1H3,(H2,18,19,22)
• InChI Key: CPBQCGWSXFGFDJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC(=O)NCC3=CC=CS3
• Molecular Formula: C16H17N5O3S
• Molecular Weight: 359.4 g/mol

Description

1-((3-(6-Ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(thiophen-2-ylmethyl)urea is a useful research compound. Its molecular formula is C16H17N5O3S and its molecular weight is 359.4. The purity is usually 95%.
BenchChem offers high-quality 1-((3-(6-Ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(thiophen-2-ylmethyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((3-(6-Ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(thiophen-2-ylmethyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Acetylcholinesterase Inhibitors

A study on flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas assessed antiacetylcholinesterase activity, designed to optimize spacer length between pharmacophoric moieties. This research signifies the potential of urea derivatives in developing treatments for conditions like Alzheimer's disease, showcasing their importance in medicinal chemistry (Vidaluc et al., 1995).

Heterocyclic Synthesis

Research into the synthesis of new heterocycles from substituted amides and N-hydroxyureas highlights the versatility of urea derivatives in creating complex molecular structures with potential pharmaceutical applications (Chupp et al., 1975).

Antidiabetic Screening

A study on the synthesis and in vitro antidiabetic screening of novel dihydropyrimidine derivatives, including urea components, underscores the role of such compounds in developing antidiabetic medications, emphasizing the scope of urea derivatives in therapeutic applications (Lalpara et al., 2021).

Antimicrobial Agents

Another study synthesized and screened a series of substituted quinazolines, including urea/thiourea derivatives, for antimicrobial activity. This work demonstrates the potential of urea derivatives in combating microbial infections, offering insights into their applications in developing new antimicrobial agents (Buha et al., 2012).

Synthesis of Fused Heterocycles

Research on the synthesis of 1,3,4-oxadiazolo[3,2-a]pyridine and 1,3,4-thiadiazolo[3,2-a]pyridine derivatives from ureas or thioureas elucidates the chemical flexibility and utility of urea derivatives in creating fused heterocyclic structures, further illustrating their significance in the chemical sciences (Molina et al., 1982).